N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide

• IUPAC Name: N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide
• InChI: InChI=1S/C6H6F3N3O2S/c7-6(8,9)4(2-13)11-5(14)3-1-10-15-12-3/h1,4,13H,2H2,(H,11,14)/t4-/m1/s1
• InChI Key: NBWMWLYOLWLDRI-SCSAIBSYSA-N
• Canonical SMILES: C1=NSN=C1C(=O)NC(CO)C(F)(F)F
• Isomeric SMILES: C1=NSN=C1C(=O)N[C@H](CO)C(F)(F)F
• Molecular Formula: C6H6F3N3O2S
• Molecular Weight: 241.19 g/mol

Description

N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation, pain, and fever in animal models. It has also been found to have a protective effect on the liver and kidneys, suggesting its potential use in the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide in lab experiments is its relatively low toxicity. However, its low solubility in water and other solvents can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases such as arthritis and cancer. Another direction is the study of its potential use as a biomarker for liver and kidney diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
In conclusion, this compound is a promising compound that has potential applications in various fields. Its anti-inflammatory, analgesic, and antipyretic properties make it a potential candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide involves the reaction of 2-amino-1,3,4-thiadiazole with 2,2,2-trifluoroethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydroxylamine hydrochloride to give the final product.

Scientific Research Applications

N-[(2R)-1,1,1-trifluoro-3-hydroxypropan-2-yl]-1,2,5-thiadiazole-3-carboxamide has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.